2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide

• IUPAC Name: 2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide
• InChI: InChI=1S/C21H14ClIN2O3/c1-11-2-7-19-17(8-11)25-21(28-19)15-10-13(4-6-18(15)26)24-20(27)14-9-12(23)3-5-16(14)22/h2-10,26H,1H3,(H,24,27)
• InChI Key: LZSNOYYVBDQVJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=C(C=CC(=C3)NC(=O)C4=C(C=CC(=C4)I)Cl)O
• Molecular Formula: C21H14ClIN2O3
• Molecular Weight: 504.7 g/mol

Description

2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of benzamide and has been synthesized using specific methods.

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide involves its binding to specific targets in biological systems. This compound has been shown to selectively bind to β-amyloid plaques, which are associated with Alzheimer's disease, and inhibit their formation. Additionally, this compound has been shown to bind to proteins involved in the aggregation process, preventing their aggregation and potentially reducing their toxicity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide have been studied extensively. This compound has been shown to selectively bind to β-amyloid plaques, reducing their formation and potentially reducing the progression of Alzheimer's disease. Additionally, this compound has been shown to prevent protein aggregation, potentially reducing the toxicity of proteins involved in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide in lab experiments is its selectivity for specific targets in biological systems. This compound has been shown to selectively bind to β-amyloid plaques and proteins involved in the aggregation process, making it a valuable tool for investigating the role of these targets in disease progression. However, one limitation of using this compound is its potential toxicity, which must be carefully considered when designing experiments.

Future Directions

There are several future directions for research on 2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide. One direction is to investigate its potential use as a diagnostic tool for Alzheimer's disease. This compound has been shown to selectively bind to β-amyloid plaques, making it a potential tool for early diagnosis and monitoring of the disease. Additionally, further research is needed to investigate the potential use of this compound in the treatment of neurodegenerative diseases. Finally, research is needed to investigate the potential toxicity of this compound and develop strategies to mitigate its effects.
In conclusion, 2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide is a chemical compound with potential applications in scientific research. Its selectivity for specific targets in biological systems makes it a valuable tool for investigating the role of these targets in disease progression. However, its potential toxicity must be carefully considered when designing experiments. Further research is needed to investigate its potential use as a diagnostic tool and treatment for neurodegenerative diseases.

Synthesis Methods

The synthesis of 2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide involves several steps. The first step involves the reaction of 5-iodo-2-chlorobenzoic acid with N-(4-hydroxy-3-methylphenyl)acetamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield the intermediate product. This intermediate product is then reacted with 5-methyl-2-aminobenzoxazole in the presence of a coupling agent to yield the final product.

Scientific Research Applications

2-chloro-N-[4-hydroxy-3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-5-iodobenzamide has potential applications in scientific research. One of the most significant applications is its use as a fluorescent probe for imaging biological systems. This compound has been shown to selectively bind to β-amyloid plaques, which are associated with Alzheimer's disease, making it a potential tool for diagnosis and monitoring of the disease. Additionally, this compound has been used in studies to investigate the role of protein aggregation in neurodegenerative diseases.